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Compound of Interest

Compound Name: 2-Nitropropene

Cat. No.: B1617139 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1-phenyl-2-
nitropropene (P2NP), a key intermediate in the synthesis of various pharmaceuticals.

Understanding the solubility of P2NP in different organic solvents is crucial for its synthesis,

purification, and subsequent chemical transformations. This document compiles available

quantitative and qualitative solubility data, details relevant experimental protocols for solubility

determination, and provides a visual workflow for its synthesis and purification.

Quantitative Solubility Data
The solubility of 1-phenyl-2-nitropropene has been determined in several common organic

solvents. The following table summarizes the available quantitative data at an unspecified

ambient temperature. It is generally observed that the solubility of organic solids, such as

P2NP, in organic solvents increases with temperature.

Solvent Solubility (mg/mL) Molar Solubility (mol/L)

N,N-Dimethylformamide (DMF) 30 0.184

Dimethyl sulfoxide (DMSO) 30[1] 0.184

Ethanol 10 0.061
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Molar solubility was calculated using the molar mass of 1-phenyl-2-nitropropene (163.17

g/mol ).

Qualitative Solubility Information
In addition to the quantitative data, 1-phenyl-2-nitropropene is reported to be soluble in a

range of other organic solvents, though specific quantitative values are not readily available in

the literature. It is described as being practically insoluble in water.

Soluble in:

Acetone[2]

Chloroform

Dichloromethane

Methanol

Experimental Protocols for Solubility Determination
The determination of the solubility of a compound like 1-phenyl-2-nitropropene can be

performed using several established laboratory methods. The choice of method often depends

on the required accuracy, the amount of substance available, and the nature of the solvent.

Two common methods are the gravimetric method and the spectroscopic method.

Gravimetric Method
The gravimetric method is a straightforward and widely used technique for determining the

solubility of a solid in a liquid.

Principle: A saturated solution of the compound is prepared at a specific temperature. A known

volume or mass of the saturated solution is then carefully evaporated to dryness, and the mass

of the remaining solid solute is determined.

Detailed Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1617139?utm_src=pdf-body
https://www.benchchem.com/product/b1617139?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/1-phenyl-2-nitropropene-dic234893.html
https://www.benchchem.com/product/b1617139?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Saturation: An excess amount of 1-phenyl-2-nitropropene is added to the chosen organic

solvent in a sealed container, such as a flask with a stopper.

Equilibration: The mixture is agitated (e.g., using a magnetic stirrer or a shaker bath) at a

constant, controlled temperature for a sufficient period to ensure that equilibrium is reached

and the solution is saturated. This can take several hours.

Separation of Undissolved Solid: The saturated solution is carefully separated from the

excess undissolved solid. This is typically achieved by filtration through a pre-weighed filter

paper or by centrifugation followed by decantation of the supernatant. It is crucial to maintain

the temperature during this step to prevent precipitation or further dissolution.

Solvent Evaporation: A precisely measured volume or mass of the clear, saturated filtrate is

transferred to a pre-weighed, dry container (e.g., an evaporating dish or a beaker).

Drying and Weighing: The solvent is removed by evaporation. This can be done at ambient

temperature, under a gentle stream of an inert gas, or in a vacuum oven at a temperature

that is high enough to remove the solvent but low enough to avoid decomposition of the 1-

phenyl-2-nitropropene. The container with the dry solid residue is then weighed.

Calculation: The mass of the dissolved 1-phenyl-2-nitropropene is determined by

subtracting the initial weight of the empty container from the final weight of the container with

the dried residue. The solubility can then be expressed in various units, such as grams per

100 mL of solvent or moles per liter.

Spectroscopic Method
For compounds that have a distinct chromophore, UV-Vis spectroscopy can be a rapid and

sensitive method for determining solubility. 1-phenyl-2-nitropropene has a conjugated system

and thus absorbs UV radiation, making this method suitable.

Principle: A saturated solution is prepared, and after removing any undissolved solid, the

solution is diluted to a concentration that falls within the linear range of a previously established

calibration curve (absorbance vs. concentration). The concentration of the diluted solution is

determined from its absorbance, and from this, the concentration of the original saturated

solution is calculated.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1617139?utm_src=pdf-body
https://www.benchchem.com/product/b1617139?utm_src=pdf-body
https://www.benchchem.com/product/b1617139?utm_src=pdf-body
https://www.benchchem.com/product/b1617139?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Methodology:

Calibration Curve: A series of standard solutions of 1-phenyl-2-nitropropene of known

concentrations in the chosen solvent are prepared. The UV-Vis absorbance of each standard

is measured at the wavelength of maximum absorbance (λmax). A calibration curve is

constructed by plotting absorbance versus concentration.

Saturation and Equilibration: A saturated solution is prepared as described in the gravimetric

method (steps 1 and 2).

Separation: The undissolved solid is removed by filtration or centrifugation, ensuring the

temperature is maintained.

Dilution: A known volume of the clear saturated solution is carefully diluted with the same

solvent to a concentration that is within the range of the calibration curve. The dilution factor

must be accurately recorded.

Absorbance Measurement: The absorbance of the diluted solution is measured at the λmax.

Concentration Determination: The concentration of the diluted solution is determined from

the calibration curve.

Calculation: The concentration of the original saturated solution (i.e., the solubility) is

calculated by multiplying the concentration of the diluted solution by the dilution factor.

Synthesis and Purification Workflow
The most common laboratory synthesis of 1-phenyl-2-nitropropene is the Henry reaction (also

known as a nitroaldol reaction), which is a type of Knoevenagel condensation.[3] This reaction

involves the condensation of benzaldehyde with nitroethane in the presence of a basic catalyst.

The subsequent purification of the crude product heavily relies on its solubility characteristics,

typically involving recrystallization from a suitable solvent.

Reactants:
Benzaldehyde

Nitroethane
Basic Catalyst (e.g., n-Butylamine)

Solvent (e.g., Ethanol)

Reaction Mixture Reflux
(e.g., 8 hours)

Cooling to
Room Temperature

Crude 1-Phenyl-2-nitropropene
(Yellow Crystalline Mass) Vacuum Filtration Wash with Cold Solvent

(e.g., Ethanol) Recrystallization
Dissolve in

Minimum Hot Solvent
(e.g., Boiling Ethanol)

Hot Gravity Filtration
(to remove insoluble impurities)

Slow Cooling to
Room Temperature

Induce Crystallization
(if necessary) Vacuum Filtration Drying

(e.g., in a desiccator) Pure 1-Phenyl-2-nitropropene
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Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 1-phenyl-2-nitropropene.

This guide provides a foundational understanding of the solubility of 1-phenyl-2-nitropropene.

For specific applications, it is recommended that researchers determine the solubility under

their precise experimental conditions, as factors such as temperature, pressure, and the

presence of impurities can influence solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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